Cas no 1292649-18-3 (4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine)
4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline
- A925246
- 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine
- Benzenamine, 4-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-
-
- Inchi: 1S/C11H14N4/c1-8-13-9(2)15(14-8)7-10-3-5-11(12)6-4-10/h3-6H,7,12H2,1-2H3
- InChI Key: BPEFDVRUPWOZSG-UHFFFAOYSA-N
- SMILES: N1(C(C)=NC(C)=N1)CC1C=CC(=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 201
- XLogP3: 1.7
- Topological Polar Surface Area: 56.7
4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM493121-1g |
4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline |
1292649-18-3 | 97% | 1g |
$411 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609858-1g |
4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline |
1292649-18-3 | 97% | 1g |
¥2849.0 | 2023-04-03 | |
| Ambeed | A261630-1g |
4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline |
1292649-18-3 | 97% | 1g |
$415.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1631887-1g |
4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline |
1292649-18-3 | 98% | 1g |
¥5605.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1631887-5g |
4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline |
1292649-18-3 | 98% | 5g |
¥14895.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1631887-10g |
4-((3,5-Dimethyl-1H-1,2,4-triazol-1-yl)methyl)aniline |
1292649-18-3 | 98% | 10g |
¥18218.00 | 2024-08-09 |
4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine
4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine (CAS 1292649-18-3): A Versatile Chemical Building Block for Modern Applications
In the ever-evolving landscape of chemical research and pharmaceutical development, 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine (CAS 1292649-18-3) has emerged as a compound of significant interest. This triazole derivative combines the unique structural features of both phenylamine and dimethyltriazole moieties, making it a valuable intermediate in organic synthesis and drug discovery.
The molecular structure of 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine features a 1,2,4-triazole ring substituted with two methyl groups at positions 3 and 5, connected to a phenylamine group through a methylene bridge. This specific arrangement contributes to its unique chemical properties and reactivity patterns, which are currently being explored in various research applications.
Recent scientific literature highlights the growing importance of triazole-containing compounds in medicinal chemistry. The 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine structure is particularly interesting due to its potential as a pharmacophore in drug design. Researchers are investigating its applications in developing new therapeutic agents, especially in areas such as kinase inhibitors and antimicrobial compounds, which align with current global health priorities.
From a synthetic chemistry perspective, CAS 1292649-18-3 serves as an excellent building block for creating more complex molecular architectures. Its amino group provides a handle for further functionalization, while the triazole ring offers opportunities for hydrogen bonding and metal coordination. These features make it valuable for creating functional materials and coordination polymers, areas that are gaining attention in materials science.
The compound's physicochemical properties have been the subject of recent studies. With a molecular weight of 216.27 g/mol, 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which is important for its handling in laboratory settings.
In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine. Current methods often involve multi-step synthesis starting from commercially available precursors, with recent improvements focusing on catalyst optimization and waste reduction to align with modern environmental standards.
The pharmaceutical industry shows particular interest in CAS 1292649-18-3 due to its structural similarity to known bioactive compounds. The 1,2,4-triazole core is a common motif in many FDA-approved drugs, and the additional phenylamine functionality expands its potential applications. This has led to increased patent activity surrounding derivatives of this compound in recent years.
Analytical characterization of 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and identity, which is crucial for research applications where precise molecular structure is essential.
From a commercial perspective, the demand for specialty chemicals like 1292649-18-3 has been steadily increasing. Suppliers typically offer this compound in research quantities with >95% purity, catering to academic and industrial researchers. The global market for such fine chemicals is expected to grow significantly in the coming years, driven by expanding pharmaceutical R&D budgets.
Safety considerations for handling 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine follow standard laboratory protocols. While comprehensive toxicological data may be limited due to its status as a research chemical, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound in laboratory settings.
Future research directions for CAS 1292649-18-3 may explore its potential in bioconjugation chemistry, given its reactive amino group. Additionally, its application in metal-organic frameworks (MOFs) and other advanced materials represents an exciting frontier, particularly in the development of new sensor technologies and catalytic systems.
The synthesis and applications of 4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine continue to be active areas of research. As scientific understanding of heterocyclic compounds deepens, the importance of versatile intermediates like this triazole derivative will likely grow, contributing to advancements across multiple scientific disciplines.
1292649-18-3 (4-(3,5-Dimethyl-[1,2,4]triazol-1-ylmethyl)-phenylamine) Related Products
- 111340-43-3(1H-1,2,4-Triazole-5-methanol,1-(phenylmethyl)-)
- 108223-06-9(1H-1,2,4-Triazole, 5-methyl-1-(phenylmethyl)-)
- 80465-12-9(1H-1,2,4-TRIAZOLE, 3,5-DIPHENYL-1-(PHENYLMETHYL)-)
- 611207-14-8(1H-1,2,4-TRIAZOLE, 3-HEPTYL-5-PHENYL-1-(PHENYLMETHYL)-)
- 402599-04-6(1H-1,2,4-TRIAZOLE, 5-PHENYL-1-(PHENYLMETHYL)-)
- 885280-92-2(1-Benzyl-5-(chloromethyl)-1H-1,2,4-triazole)
- 125228-42-4(1H-1,2,4-Triazole, 3,5-bis(chloromethyl)-1-(phenylmethyl)-)
- 104936-67-6(1H-1,2,4-Triazole, 5-methyl-3-phenyl-1-(phenylmethyl)-)
- 57312-00-2(2-phenyl-5H-[1,2,4]triazolo[5,1-a]isoindole)
- 141763-16-8(1H-1,2,4-Triazole-3,5-dicarboxaldehyde, 1-(phenylmethyl)-)